Cas no 94271-99-5 (2H-Azepin-2-one, hexahydro-1-(2,2,6,6-tetramethyl-4-piperidinyl)-)

• Product name: 2H-Azepin-2-one, hexahydro-1-(2,2,6,6-tetramethyl-4-piperidinyl)-
• CAS No: 94271-99-5
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 735372
• PubChem ID: 18551435

2H-Azepin-2-one, hexahydro-1-(2,2,6,6-tetramethyl-4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepin-2-one, hexahydro-1-(2,2,6,6-tetramethyl-4-piperidinyl)-
• 1-(2,2,6,6-tetramethylpiperidin-4-yl)azepan-2-one
• RJUZFHGHRPKDGT-UHFFFAOYSA-N
• 94271-99-5
• SCHEMBL1647877
• N-(2,2,6,6-tetramethylpiperidin-4-yl)-epsilon-caprolactam
• N-(2,2,6,6-tetramethylpiperidine-4-yl)-epsilon-caprolactam
• DTXSID90595036

• Inchi： InChI=1S/C15H28N2O/c1-14(2)10-12(11-15(3,4)16-14)17-9-7-5-6-8-13(17)18/h12,16H,5-11H2,1-4H3
• InChI Key： RJUZFHGHRPKDGT-UHFFFAOYSA-N
• SMILES： CC1(CC(CC(N1)(C)C)N2CCCCCC2=O)C

Computed Properties

• Exact Mass: 252.220163521g/mol
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų